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Compound of Interest

Compound Name: (S)-Sitagliptin phosphate

Cat. No.: B1234520 Get Quote

An In-depth Technical Guide for Drug Development Professionals

This technical guide provides a detailed examination of the core physicochemical properties of

(S)-Sitagliptin phosphate, an active pharmaceutical ingredient (API) widely used in the

management of type 2 diabetes mellitus. As an inhibitor of the dipeptidyl peptidase-4 (DPP-4)

enzyme, its efficacy and formulation are intrinsically linked to its solid-state and solution

properties.[1][2] This document collates critical data, outlines experimental methodologies, and

presents logical workflows to support research, development, and formulation activities.

Chemical Identity and Structure
Sitagliptin is a potent, orally active antihyperglycemic agent.[2] It is chemically designated as

(3R)-3-amino-1-[3-(trifluoromethyl)-5,6-dihydro[1][3][4]triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-

trifluorophenyl)butan-1-one.[2] In pharmaceutical formulations, it is typically used as its

phosphate monohydrate salt, which exists as a white to off-white, crystalline, and non-

hygroscopic powder.[2][3][5]

Molecular Formula (Phosphate Monohydrate): C₁₆H₁₅F₆N₅O · H₃PO₄ · H₂O[3][4]

Molecular Weight (Phosphate Monohydrate): 523.32 g/mol [3][4][6]

CAS Number (Phosphate Monohydrate): 654671-77-9[4][7]

The structural formula for Sitagliptin Phosphate Monohydrate is presented below:
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(Image of the chemical structure of Sitagliptin Phosphate Monohydrate would be placed here in

a full document)

Quantitative Physicochemical Data
The following tables summarize the key physicochemical parameters of (S)-Sitagliptin
phosphate and its related crystalline forms.

Table 1: General Physicochemical Properties of (S)-Sitagliptin Phosphate Monohydrate

Property Value Reference

Appearance
White to off-white, crystalline,

non-hygroscopic powder
[3][5]

Molecular Formula C₁₆H₁₅F₆N₅O · H₃PO₄ · H₂O [3][4]

Molecular Weight 523.32 g/mol [3][4]

pKa 7.7 [8]

Log Kow (Octanol/Water)
-1.08 (at pH 5.0)-0.03 (at pH

7.0)1.11 (at pH 9.0)
[4]

Table 2: Solubility Data of (S)-Sitagliptin Phosphate Monohydrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1234520?utm_src=pdf-body
https://www.benchchem.com/product/b1234520?utm_src=pdf-body
https://www.benchchem.com/product/b1234520?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.mdpi.com/1996-1944/12/15/2351
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2017/209803,209805,209806Orig1s000ChemR.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2017/209803,209805,209806Orig1s000ChemR.pdf
https://globalresearchonline.net/journalcontents/v43-1/41.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2017/209803,209805,209806Orig1s000ChemR.pdf
https://www.benchchem.com/product/b1234520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Temperature Reference

Water Soluble; 69.5 mg/g 24.5 °C [3][4][5]

Water >50 mg/mL Not Specified

Water 41 mg/mL Not Specified [7]

DMSO ≥23.8 mg/mL Not Specified [9]

DMSO >100 mg/mL Not Specified

DMSO 60 mg/mL Not Specified [7]

N,N-

dimethylformamide
Soluble Not Specified [3][5]

Methanol Slightly Soluble Not Specified [3][5]

Ethanol
Very Slightly Soluble /

Practically Insoluble
Not Specified [3][5][10]

Acetone Very Slightly Soluble Not Specified [3][5]

Acetonitrile
Very Slightly Soluble /

Practically Insoluble
Not Specified [3][5][10]

Table 3: Thermal Properties of Different Sitagliptin Crystalline Forms

Crystalline Form
Melting Point
(Tpeak)

Dehydration Event
(Tpeak)

Reference

Sitagliptin Base 120.29 °C N/A [1][3][6][11]

Sitagliptin Phosphate

Monohydrate
206.37 °C 134.43 °C [1][3][6][11]

Sitagliptin Phosphate

Anhydrous
214.92 °C N/A [1][3][6][11]

Note: The thermal analysis of sitagliptin phosphate monohydrate reveals a characteristic

crystalline transition event upon dehydration.[1][3][6] Both the monohydrate and anhydrous

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2017/209803,209805,209806Orig1s000ChemR.pdf
https://www.mdpi.com/1996-1944/12/15/2351
https://www.abmole.com/literature/sitagliptin-phosphate-monohydrate-coa.html
https://www.apexbt.com/sitagliptin-phosphate-monohydrate.html
https://www.abmole.com/literature/sitagliptin-phosphate-monohydrate-coa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.mdpi.com/1996-1944/12/15/2351
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.mdpi.com/1996-1944/12/15/2351
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.mdpi.com/1996-1944/12/15/2351
https://www.researchgate.net/figure/Solubility-of-sitagliptin-phosphate-monohydrate-in-various-solvents_tbl3_370032004
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.mdpi.com/1996-1944/12/15/2351
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.mdpi.com/1996-1944/12/15/2351
https://www.researchgate.net/figure/Solubility-of-sitagliptin-phosphate-monohydrate-in-various-solvents_tbl3_370032004
https://www.bohrium.com/paper-details/solid-state-characterization-of-different-crystalline-forms-of-sitagliptin/812751778377367553-2165
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.researchgate.net/publication/334667507_Solid-State_Characterization_of_Different_Crystalline_Forms_of_Sitagliptin
https://pubmed.ncbi.nlm.nih.gov/31344887/
https://www.bohrium.com/paper-details/solid-state-characterization-of-different-crystalline-forms-of-sitagliptin/812751778377367553-2165
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.researchgate.net/publication/334667507_Solid-State_Characterization_of_Different_Crystalline_Forms_of_Sitagliptin
https://pubmed.ncbi.nlm.nih.gov/31344887/
https://www.bohrium.com/paper-details/solid-state-characterization-of-different-crystalline-forms-of-sitagliptin/812751778377367553-2165
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.researchgate.net/publication/334667507_Solid-State_Characterization_of_Different_Crystalline_Forms_of_Sitagliptin
https://pubmed.ncbi.nlm.nih.gov/31344887/
https://www.bohrium.com/paper-details/solid-state-characterization-of-different-crystalline-forms-of-sitagliptin/812751778377367553-2165
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://www.researchgate.net/publication/334667507_Solid-State_Characterization_of_Different_Crystalline_Forms_of_Sitagliptin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


phosphate forms are more thermostable than the sitagliptin base.[1][3][6][11]

Table 4: Characteristic X-ray Powder Diffraction (XRPD) Peaks for Sitagliptin Crystalline Forms

Crystalline Form
Main Characteristic Peaks
(2θ ± 0.2°)

Reference

Sitagliptin Phosphate

Anhydrous (STGA)

4.6, 9.3, 13.4, 13.9, 15.0, 18.2,

19.2, 19.9, 21.4, 25.4, 26.9
[3]

Sitagliptin Base Form (STGB)
7.4, 11.5, 16.7, 17.7, 18.9,

24.1, 24.5, 27.0, 28.5, 28.8
[3]

Mechanism of Action: DPP-4 Inhibition Pathway
Sitagliptin functions by selectively inhibiting the DPP-4 enzyme. This prevents the degradation

of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent

insulinotropic polypeptide (GIP).[2][12] The resulting increase in active incretin levels leads to

enhanced glucose-dependent insulin secretion from pancreatic β-cells and suppressed

glucagon release from pancreatic α-cells, thereby improving glycemic control.[5]

Physiological Response to Food Intake

DPP-4 Action (Normal State)Sitagliptin Intervention

Therapeutic Outcome

Food Gut L-cells
stimulates

Active Incretins
(GLP-1, GIP)

release

DPP-4 Enzyme

Pancreasacts on

Inactive Metabolites
degrades

Sitagliptin inhibits

↑ Insulin Release
(β-cells)

↓ Glucagon Release
(α-cells)

↓ Blood Glucose
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Click to download full resolution via product page

Caption: Mechanism of Action of Sitagliptin as a DPP-4 Inhibitor.

Experimental Protocols
The characterization of (S)-Sitagliptin phosphate involves several key analytical techniques.

The generalized protocols for these methods are described below.

A comprehensive solid-state characterization is essential to identify and control the crystalline

form of the API, which directly impacts stability, solubility, and bioavailability.[1][3][11]

Analytical Techniques

Determined Properties

Sitagliptin Phosphate
Monohydrate (API Sample)

X-Ray Powder Diffraction
(XRPD)

Differential Scanning
Calorimetry (DSC)

Thermogravimetry
(TGA)

Scanning Electron
Microscopy (SEM)

Spectroscopic Techniques
(FTIR, Raman)

Crystalline Form &
Polymorphism

Thermal Stability &
Melting Point

Hydration State &
Dehydration Profile Particle Morphology Molecular Structure

Click to download full resolution via product page

Caption: General workflow for the solid-state characterization of an API.

The shake-flask method is a widely accepted technique for determining the thermodynamic

equilibrium solubility of an API.[13] The protocol is designed to measure the concentration of a

compound in a saturated solution when excess solid is present.[13]

Objective: To determine the lowest solubility of sitagliptin phosphate across the physiological

pH range of 1.2 to 6.8 at 37 ± 1 °C.[14][15]
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Materials:

(S)-Sitagliptin Phosphate Monohydrate API

Buffer solutions (pH 1.2, 4.5, 6.8, and other relevant pH values)[14]

Stoppered flasks or vials

Constant temperature shaker/incubator (37 ± 1 °C)

Centrifuge or filtration apparatus (e.g., 0.45 µm PVDF filters)

Calibrated pH meter

Validated analytical system for quantification (e.g., HPLC-UV)

Protocol:

Preparation: Add an excess amount of the API to a series of flasks, each containing a known

volume of a specific pH buffer.[13] Ensure sufficient excess solid is present to maintain

saturation throughout the experiment.

Equilibration: Place the sealed flasks in a shaker bath set to 37 ± 1 °C. Agitate the samples

for a predetermined period (e.g., 24-48 hours) sufficient to reach equilibrium. Preliminary

studies should be conducted to determine the time required to reach a plateau in

concentration.[15]

Phase Separation: After equilibration, allow the suspensions to settle. Separate the solid

phase from the saturated solution by centrifugation or filtration.[13][15] This step must be

performed carefully to avoid temperature changes that could alter solubility.

pH Measurement: Measure and record the final pH of the saturated solution (the filtrate or

supernatant).[13]

Quantification: Accurately dilute the clear supernatant and analyze the concentration of

dissolved sitagliptin using a validated analytical method, such as HPLC.
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Data Analysis: Perform the experiment in triplicate for each pH condition.[14] The solubility is

reported as the average concentration (e.g., in mg/mL) at each pH. The lowest measured

value across the pH 1.2-6.8 range is used for Biopharmaceutics Classification System (BCS)

purposes.[14]

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetry (TGA) are used to investigate the thermal properties of the material,

including melting, decomposition, and dehydration events.[3][11]

Objective: To determine the melting point, dehydration temperature, and thermal stability of

different crystalline forms of sitagliptin.

Generalized DSC Protocol:

Accurately weigh 1.5-2.0 mg of the sample into an aluminum DSC pan.[16]

Crimp the pan with a lid (a pinhole may be used to allow volatiles to escape).

Place the sample pan and an empty reference pan into the DSC cell.

Heat the sample under a nitrogen purge (e.g., 50 mL/min) at a constant rate (e.g., 10 °C/min)

over a specified temperature range (e.g., 30 °C to 300 °C).[16]

Record the heat flow versus temperature to identify endothermic (e.g., melting, dehydration)

and exothermic (e.g., crystallization, decomposition) events.

Generalized TGA Protocol:

Place an accurately weighed sample (e.g., 5-10 mg) onto the TGA balance pan.

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10

°C/min) over a defined temperature range.

Record the change in mass as a function of temperature. Weight loss at specific

temperatures corresponds to events like dehydration or decomposition.

XRPD is a primary technique for identifying the crystalline form of a solid material. Each

crystalline solid has a unique diffraction pattern.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.who.int/docs/default-source/medicines/norms-and-standards/guidelines/regulatory-standards/trs1019-annex4-classification-system-based-classification-of-active-pharmaceutical-ingredients-for-biowaiver.pdf
https://www.who.int/docs/default-source/medicines/norms-and-standards/guidelines/regulatory-standards/trs1019-annex4-classification-system-based-classification-of-active-pharmaceutical-ingredients-for-biowaiver.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696402/
https://pubmed.ncbi.nlm.nih.gov/31344887/
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20141029/patents/EP2586782NWB1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20141029/patents/EP2586782NWB1/document.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To obtain the XRPD pattern of a sitagliptin sample to identify its crystalline form (e.g.,

monohydrate, anhydrous) by comparing it to reference patterns.[3]

Generalized Protocol:

Sample Preparation: Gently grind the sample in a mortar, if necessary, to ensure a fine,

homogeneous powder.[16][17]

Mounting: Pack the powdered sample into a sample holder, ensuring a flat, level surface.[16]

[17]

Data Acquisition: Place the sample holder in the diffractometer.

Analysis: Scan the sample over a defined 2θ range (e.g., 2° to 40°) using Cu Kα radiation.

The instrument software records the intensity of the diffracted X-rays at each angle.

Interpretation: The resulting diffractogram, a plot of intensity vs. 2θ, is analyzed. The

positions (2θ values) and relative intensities of the diffraction peaks are characteristic of a

specific crystal lattice structure.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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